5-Bromo-2-naphthyl 2-methoxybenzoate

• Molecular Formula: C18H13BrO3
• Molecular Weight: 357.2 g/mol
• IUPAC Name: (5-bromonaphthalen-2-yl) 2-methoxybenzoate
• InChI: InChI=1S/C18H13BrO3/c1-21-17-8-3-2-6-15(17)18(20)22-13-9-10-14-12(11-13)5-4-7-16(14)19/h2-11H,1H3
• InChI Key: SEBMYPQZZZYBRS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=CC=C3)Br

Description

5-Bromo-2-naphthyl 2-methoxybenzoate is an ester derivative synthesized from 5-bromo-2-naphthol and 2-methoxybenzoic acid. Its molecular structure features a brominated naphthyl group linked via an ester bond to a methoxy-substituted benzoate moiety. The bromine atom and methoxy group contribute to its steric and electronic properties, influencing reactivity, solubility, and thermal stability.

Comparison with Similar Compounds

Structural Analogs: Substituted Naphthyl Esters

Key Compounds :

• Naphthalen-2-yl 5-bromo-2-methoxybenzenesulfonate (CAS 428457-77-6): Shares the 5-bromo-2-methoxybenzene moiety but replaces the benzoate ester with a sulfonate group. This substitution increases molecular weight (393.3 g/mol vs. ~355.2 g/mol for the target compound) and alters polarity due to the sulfonate’s strong electron-withdrawing nature. The sulfonate group also enhances water solubility compared to carboxylate esters .

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
5-Bromo-2-naphthyl 2-methoxybenzoate	C₁₈H₁₃BrO₃	~355.2	Ester, Br, OCH₃	High lipophilicity (predicted XLogP3 >4)
Naphthalen-2-yl 5-bromo-2-methoxybenzenesulfonate	C₁₇H₁₃BrO₄S	393.3	Sulfonate ester, Br, OCH₃	Enhanced polarity, lower volatility
Methyl 2-methoxybenzoate	C₉H₁₀O₃	166.18	Ester, OCH₃	High volatility (emission rate declines predictably)

Functional Group Analogs: Methoxybenzoate Derivatives

• Methyl 2-methoxybenzoate : A simpler ester with a methyl group instead of brominated naphthyl. Studies show its emission rate in volatile organic compound (VOC) assays is less time-dependent compared to other esters, suggesting lower environmental persistence . This contrasts with bulkier analogs like 5-bromo-2-naphthyl derivatives, which likely exhibit reduced volatility and longer environmental half-lives.
• Metal 2-methoxybenzoates (e.g., Mn, Co, Ni complexes) : These coordination compounds demonstrate crystalline structures and thermal stability up to 200–300°C during decomposition . The target ester, lacking metal coordination, may decompose at lower temperatures, though bromine could impart flame-retardant properties.

Brominated Methoxybenzoates